5-Chloro-6-methyl-2,1,3-benzoselenadiazole
Overview
Description
5-Chloro-6-methyl-2,1,3-benzoselenadiazole is a chemical compound with the molecular formula C7H5ClN2Se . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Physical And Chemical Properties Analysis
5-Chloro-6-methyl-2,1,3-benzoselenadiazole is a solid substance . Its solubility in methanol and storage conditions are not specified in the search results .Scientific Research Applications
Pharmaceutical Synthesis
5-Chloro-6-methyl-2,1,3-benzoselenadiazole: is a precursor in the synthesis of various pharmaceutical compounds. Its derivatives are utilized in creating antibacterial agents and pesticides. For instance, it has been used to synthesize valuable medicine components such as quinoline, chloroquine, and quinolone drugs . These compounds play a significant role in treating diseases like malaria and rheumatism, and also show potential in antiviral applications for diseases like SARS and COVID-19 .
Antifungal Applications
This compound has been modified to produce derivatives with significant antifungal activities. The introduction of suitable substituents can lead to the formation of compounds that act as plant virucides, antitumor agents, fungicides, insecticides, herbicides, and anti-inflammatory agents . These derivatives have shown potential in agricultural science as plant growth regulators and crop protection agents.
Catalytic Reactions
In the field of chemical synthesis, 5-Chloro-6-methyl-2,1,3-benzoselenadiazole serves as a catalyst in the preparation of other chemical compounds. It enriches the catalytic reaction methods for the preparation of related compounds, which are essential in the pharmaceutical and agrochemical industry .
Biocidal Properties
Research has explored the use of derivatives of 5-Chloro-6-methyl-2,1,3-benzoselenadiazole as biocides in unique environments such as aircraft fuel systems. The effectiveness of these compounds against various microbial isolates has been assessed, showing promise in this specialized application .
Safety Evaluation
The safety of 5-Chloro-6-methyl-2,1,3-benzoselenadiazole and its derivatives is of paramount importance, especially when considering their widespread use in pharmaceuticals and agrochemicals. Studies have been conducted to evaluate the toxicity and developmental effects of these compounds to ensure their safe application .
Safety and Hazards
The safety data sheet (SDS) for 5-Chloro-6-methyl-2,1,3-benzoselenadiazole includes information on hazard identification, composition/information on ingredients, first-aid measures, fire-fighting measures, accidental release measures, handling and storage, and exposure controls/personal protection .
properties
IUPAC Name |
5-chloro-6-methyl-2,1,3-benzoselenadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2Se/c1-4-2-6-7(3-5(4)8)10-11-9-6/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRSWORGMKXRMFI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=N[Se]N=C2C=C1Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2Se |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10566041 |
Source
|
| Record name | 5-Chloro-6-methyl-2,1,3-benzoselenadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10566041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-6-methyl-2,1,3-benzoselenadiazole | |
CAS RN |
2255-94-9 |
Source
|
| Record name | 5-Chloro-6-methyl-2,1,3-benzoselenadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10566041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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